5-Bromopyrimidine-2-carboxylic acid

• IUPAC Name: 5-bromopyrimidine-2-carboxylic acid
• InChI: InChI=1S/C5H3BrN2O2/c6-3-1-7-4(5(9)10)8-2-3/h1-2H,(H,9,10)
• InChI Key: XGPTXUYKEDPXCO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)C(=O)O)Br
• Molecular Formula: C5H3BrN2O2
• DSSTOX Substance ID: DTXSID10586108
• Molecular Weight: 202.99 g/mol
• CAS No.: 37131-87-6

Description

5-Bromopyrimidine-2-carboxylic acid, also known as this compound, is an important organic compound that has a wide range of applications in the field of science and technology. It is a heterocyclic compound that contains a pyrimidine ring and a carboxylic acid group. This compound is used as a reagent in organic synthesis, as a biochemical and physiological agent, and as a catalyst in various reactions. This article will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.

Scientific Research Applications

Synthesis and Chemical Applications

• Facile Synthesis and Pharmaceutical Use : 5-Bromopyrimidine-2-carboxylic acid has been used in the facile synthesis of various 5-halopyrimidine-4-carboxylic acid esters through the Minisci reaction, which is highly regioselective. This process has enabled the one-step synthesis of ethyl 5-bromopyrimidine-4-carboxylate, a compound used for the preparation of potent CK2 inhibitors, including CX-5011 (Regan et al., 2012).

• Formation of Bimetallic Complexes : In another study, this compound was used as a bridging ligand in the creation of IrIII-LnIII (Ln = Nd, Yb, Er) bimetallic complexes. These complexes demonstrated efficient energy transfer rates and are significant for their sensitized near-infrared emission, which is crucial for applications in photophysical studies (Chen et al., 2014).

• Palladium-Catalyzed Reactions : A study focused on the reaction of 5-bromopyrimidine with bithiophene and its analogues, using palladium catalysis. This led to the formation of 5-(het)aryl substituted pyrimidines, highlighting its role in facilitating complex chemical reactions and synthesizing novel compounds (Verbitskiy et al., 2013).

• Liquid-Crystal Characteristics : this compound derivatives have been synthesized to study their liquid-crystal characteristics. The research found that certain aryl esters of 5-phenylpyrimidine-2-carboxylic acid exhibit nematic liquid crystal properties, which are significant for materials science and display technology applications (Mikhaleva et al., 1986).

• Cross-Coupling Reactions : 5-Bromo-2-iodopyrimidine, closely related to this compound, has been utilized in palladium-catalysed cross-coupling reactions. This process facilitates the efficient synthesis of various substituted pyrimidine compounds, demonstrating its importance in organic synthesis and pharmaceutical applications (Goodby et al., 1996).

Safety and Hazards

5-Bromopyrimidine-2-carboxylic acid is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It should be stored in a cool, dry place in a tightly closed container, away from oxidizing agents.

Mechanism of Action

Target of Action

It is known to be an important raw material and intermediate used in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields .

Action Environment

The action, efficacy, and stability of 5-Bromopyrimidine-2-carboxylic acid can be influenced by various environmental factors. For instance, it is recommended to be stored in a cool, dry place in a tightly closed container, away from oxidizing agents . Its solubility is slightly soluble in water , which could influence its action and efficacy in aqueous environments.